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Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Sudan Black B (SBB) is a non-fluorescent, thermally stable, and slightly basic diazo dye used

for the histochemical demonstration of a wide range of lipids, including phospholipids, neutral

fats (triglycerides), and sterols.[1][2][3] Its lipophilic nature makes it highly soluble in fats; thus,

during the staining process, the dye preferentially partitions from its solvent into the cellular

lipids, staining them a characteristic blue-black or black color.[1][4] This staining mechanism is

primarily a physical process of dye absorption rather than a chemical reaction.[5]

This protocol provides a detailed method for the application of Sudan Black B staining on

frozen tissue sections, a crucial technique for the analysis of lipid distribution in various tissues.

[4][6] Performing this stain on frozen sections is imperative as the organic solvents used in

paraffin processing would otherwise dissolve the target lipids.[4][5]

Principle of Staining
The principle behind Sudan Black B staining lies in its differential solubility. The dye is more

soluble in the lipids present within the tissue section than in the solvent it is dissolved in.[4][5]
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When the tissue section is incubated with the Sudan Black B solution, the dye migrates from

the solvent into the intracellular and extracellular lipid droplets, rendering them visible under a

light microscope. Propylene glycol is a commonly used solvent for the dye as it does not

dissolve tissue lipids.[5]

Experimental Protocol
This protocol outlines the necessary steps for fixing, sectioning, staining, and mounting frozen

tissue sections for the visualization of lipids using Sudan Black B.

1. Materials and Reagents:

Snap-frozen tissue blocks

Cryostat

Microscope slides (adhesive)

Coverslips

Staining jars (e.g., Coplin jars)

Formalin, 10% Phosphate Buffered

Propylene Glycol, 100%

Sudan Black B Staining Solution (0.7 g Sudan Black B in 100 mL Propylene Glycol)

Propylene Glycol, 85% Aqueous

Nuclear Fast Red Solution (Kernechtrot)

Aqueous Mounting Medium (e.g., Glycerin Jelly)

Distilled water

Tap water

2. Tissue Section Preparation:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://neuromuscular.wustl.edu/pathol/histol/sudan.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16086651?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Using a cryostat, cut frozen tissue blocks into sections of 8-16 µm thickness.[5]

Mount the sections onto adhesive microscope slides.

3. Staining Procedure:

Fixation: Immerse the slides with the frozen sections in 10% Phosphate Buffered Formalin

for 1 to 5 minutes.[5][6]

Rinsing: Rinse the sections in two changes of distilled water.[6]

Dehydration: Blot off excess water and place the slides in 100% Propylene Glycol for 5 to 15

minutes to dehydrate the tissue.[5][6]

Staining: Transfer the slides directly into the Sudan Black B Staining Solution. Incubate for

30 minutes to 2 hours at room temperature.[5][6] For a shorter staining time, the solution can

be preheated to 60°C, and the incubation time can be reduced to 3-10 minutes.[6][7]

Differentiation: Differentiate the sections in 85% Propylene Glycol for 3 minutes with

agitation.[5][6] This step helps to remove excess stain.

Rinsing: Rinse the slides in distilled water.[6]

Counterstaining: Immerse the slides in Nuclear Fast Red Solution for 3 to 5 minutes to stain

the nuclei.[1][6]

Washing: Gently wash the slides in several changes of tap water.[6]

Mounting: Blot the excess water from the slides and coverslip using an aqueous mounting

medium.[5][6]

4. Expected Results:

Lipids (Fat): Blue-black[1][6]

Nuclei: Red[6]

Quantitative Data Summary
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Parameter Value Unit Notes

Tissue Section

Thickness
8 - 16 µm

Fixation Time 1 - 5 minutes
In 10% Phosphate

Buffered Formalin.

Dehydration Time 5 - 15 minutes
In 100% Propylene

Glycol.

Staining Incubation

(Room Temp)
30 - 120 minutes

Staining Incubation

(60°C)
3 - 10 minutes

Optional accelerated

method.

Differentiation Time 3 minutes
In 85% Propylene

Glycol.

Counterstaining Time 3 - 5 minutes In Nuclear Fast Red.

Sudan Black B

Concentration
0.7 g/100mL In Propylene Glycol.

Experimental Workflow
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Sudan Black B Staining Workflow for Frozen Sections

1. Cryosectioning
(8-16 µm)

2. Fixation
(10% Formalin, 1-5 min)

3. Rinse
(Distilled Water)

4. Dehydration
(100% Propylene Glycol, 5-15 min)

5. Staining
(Sudan Black B, 30-120 min)

6. Differentiation
(85% Propylene Glycol, 3 min)

7. Rinse
(Distilled Water)

8. Counterstaining
(Nuclear Fast Red, 3-5 min)

9. Washing
(Tap Water)

10. Mounting
(Aqueous Medium)

11. Microscopy

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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